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Compound of Interest

Compound Name: Datelliptium Chloride

Cat. No.: B217519 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the disposal of

Datelliptium Chloride, a DNA-intercalating agent with anti-tumor activities.[1][2][3][4]

Adherence to these procedures is vital to mitigate risks to personnel and the environment.

Hazard Identification and Safety Data
Before handling Datelliptium Chloride, it is imperative to be familiar with its hazard profile.

The compound is classified under the Globally Harmonized System (GHS) with specific

warnings that directly inform disposal requirements.[5]

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.[5]

This high aquatic toxicity necessitates that Datelliptium Chloride and its containers are never

disposed of via standard drains or in regular waste streams.

Summary of Key Safety Data:
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Hazard Category GHS Classification
Precautionary
Statement Code

Disposal
Implication

Health Hazard
Acute Toxicity, Oral

(Category 4)
H302

Avoid ingestion;

handle with

appropriate personal

protective equipment

(PPE).

Environmental Hazard
Acute Aquatic Toxicity

(Category 1)
H400

Prevent release to the

environment. Do not

dispose of in sinks or

drains.

Environmental Hazard
Chronic Aquatic

Toxicity (Category 1)
H410

Requires containment

and disposal as

hazardous waste to

prevent long-term

environmental

damage.[5]

Required Personal Protective Equipment (PPE)
When preparing Datelliptium Chloride for disposal, all personnel must wear the following

minimum PPE to prevent exposure:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile rubber gloves.

Protective Clothing: A fully-buttoned laboratory coat.

Step-by-Step Disposal Protocol
The primary directive for the disposal of Datelliptium Chloride is to dispose of contents and

containers to an approved waste disposal plant.[5] This process must be handled

systematically to ensure safety and compliance.
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Protocol for Waste Collection and Disposal:

Identify Waste Streams:

Solid Waste: Includes unused or expired Datelliptium Chloride, and any disposable

materials heavily contaminated with the compound (e.g., weighing papers, contaminated

gloves, bench paper).

Liquid Waste: Solutions containing Datelliptium Chloride.

Container Waste: Empty containers that previously held Datelliptium Chloride. These are

considered hazardous as they may contain product residue.

Segregate and Collect Waste:

Collect all waste designated for disposal in a clearly labeled, sealable, and compatible

hazardous waste container.

The container must be marked with a "Hazardous Waste" label as soon as the first item of

waste is added.

The label should clearly identify the contents, including "Datelliptium Chloride" and any

solvents present in liquid waste.

Store Waste Securely:

Store the sealed waste container in a designated, secure waste accumulation area within

the laboratory.

Ensure the storage location is away from drains and incompatible materials.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[6]

Do not attempt to treat or neutralize Datelliptium Chloride waste unless you are following

a specific, validated, and approved protocol provided by your EHS office.
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Decontaminate and Dispose of Empty Containers:

Empty containers of Datelliptium Chloride must be managed as hazardous waste.[7][8]

Do not rinse the container into the sink. If rinsing is required for experimental purposes,

the rinsate must be collected as hazardous liquid waste.[8]

Seal the empty container, attach a completed hazardous waste label, and dispose of it

through the EHS office.

Emergency Procedures for Spills and Exposure
In the event of an accidental release or exposure, follow these procedures immediately:

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area

with large amounts of water. Seek prompt medical attention.[5]

Eye Contact: Immediately flush eyes with large amounts of water, using an eyewash station.

Remove contact lenses if present. Seek immediate medical attention from a specialist.[5]

Swallowing: If swallowed, rinse the mouth with water. Call a poison center or physician for

guidance.[5]

Spillage: In case of a spill, collect the spillage to prevent it from entering drains or

waterways.[5] Dispose of all cleanup materials as hazardous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and required steps for the safe

disposal of Datelliptium Chloride.
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Caption: Workflow for the safe disposal of Datelliptium Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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